Cas no 1805643-63-3 (Methyl 3-cyano-4-difluoromethyl-2-mercaptobenzoate)

• Product Name: Methyl 3-cyano-4-difluoromethyl-2-mercaptobenzoate
• CAS No: 1805643-63-3
• MF: C₁₀H₇F₂NO₂S
• MW: 243.22988820076
• CID: 4795514
• Update Time: 2025-11-07

Methyl 3-cyano-4-difluoromethyl-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-difluoromethyl-2-mercaptobenzoate

• Inchi： 1S/C10H7F2NO2S/c1-15-10(14)6-3-2-5(9(11)12)7(4-13)8(6)16/h2-3,9,16H,1H3
• InChI Key： HJLXTCQKFBFIHV-UHFFFAOYSA-N
• SMILES： SC1C(C#N)=C(C(F)F)C=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 2.3
• Topological Polar Surface Area: 51.1

Additional information on Methyl 3-cyano-4-difluoromethyl-2-mercaptobenzoate

Methyl 3-cyano-4-difluoromethyl-2-mercaptobenzoate: A Comprehensive Overview

Methyl 3-cyano-4-difluoromethyl-2-mercaptobenzoate (CAS No. 1805643-63-3) is a complex organic compound with a unique combination of functional groups that make it a subject of interest in various fields of chemistry and materials science. This compound, characterized by its cyano, difluoromethyl, and mercapto groups, has been the focus of recent research due to its potential applications in drug design, polymer synthesis, and advanced materials development.

The molecular structure of Methyl 3-cyano-4-difluoromethyl-2-mercaptobenzoate is defined by its benzoate backbone, which serves as a platform for attaching various substituents. The cyano group at position 3 introduces electron-withdrawing effects, enhancing the compound's reactivity in certain chemical reactions. Meanwhile, the difluoromethyl group at position 4 contributes to the molecule's stability and fluorine-based properties, which are valuable in fluorinated materials research. The mercapto group at position 2 adds nucleophilic character, making the compound suitable for thiol-based reactions and applications.

Recent studies have explored the synthesis of this compound through various routes, including multi-component reactions and stepwise functionalization strategies. Researchers have reported improved yields and selectivity by optimizing reaction conditions and employing catalytic systems. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of palladium-catalyzed coupling reactions to efficiently construct the benzoate skeleton with high precision.

The pharmacological properties of Methyl 3-cyano-4-difluoromethyl-2-mercaptobenzoate have also garnered attention in medicinal chemistry. Preclinical studies suggest that this compound exhibits potential anti-inflammatory and antioxidant activities, making it a candidate for drug development against chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, its ability to modulate cellular signaling pathways has been highlighted in recent research, underscoring its role as a lead compound for therapeutic interventions.

In terms of environmental impact, the stability and biodegradability of Methyl 3-cyano-4-difluoromethyl-2-mercaptobenzoate have been evaluated under various conditions. Studies indicate that the compound undergoes slow degradation in aqueous environments, primarily through hydrolytic cleavage of the ester bond. This understanding is crucial for assessing its ecological footprint and ensuring sustainable practices in its production and application.

Looking ahead, the versatility of Methyl 3-cyano-4-difluoromethyl-2-mersaptobenzoate opens up opportunities for innovation across multiple disciplines. Its unique functional groups make it a promising candidate for designing advanced materials such as stimuli-responsive polymers and bioactive surfaces. Furthermore, ongoing research is focused on leveraging its electronic properties for applications in optoelectronics and energy storage devices.

In conclusion, Methyl 3-cyano-4-difluoromethyl-2-mersaptobenzoate (CAS No. 1805643-63-) stands out as a multifaceted compound with significant potential across diverse scientific domains. By continuing to explore its chemical properties, biological activities, and environmental behavior, researchers can unlock new avenues for innovation and contribute to advancements in modern science.